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Compound of Interest

Compound Name: 2-(Dimethylamino)ethyl acetate

Cat. No.: B072161

This technical guide provides a comprehensive overview of 2-(Dimethylamino)ethyl acetate,
a tertiary amine ester with significant relevance to researchers, scientists, and professionals in
drug development. This document details its chemical identity, physical and chemical
properties, synthesis, potential pharmacological activity, and analytical methodologies.

Chemical Identity and Synonyms

2-(Dimethylamino)ethyl acetate is a well-defined chemical entity with numerous synonyms
and identifiers used across scientific literature and commercial platforms. A comprehensive list
of these is provided below to facilitate accurate identification and cross-referencing.

Table 1: Synonyms and Identifiers for 2-(Dimethylamino)ethyl acetate
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Category Identifier

IUPAC Name 2-(dimethylamino)ethyl acetate

CAS Number 1421-89-2[1]

Molecular Formula C6H13NO2[2]

Molecular Weight 131.17 g/mol [2]

Common Synonyms Acetic acid, 2-(dimethylamino)ethyl ester[2]

N,N-Dimethylaminoethyl acetate

Dimethylaminoethanol acetate

2-Dimethylaminoethanol acetate

2-(N,N-Dimethylamino)ethyl acetate

2-(N,N-Dimethylamino)-1-acetyloxyethane

InChl Key GOLSFPMYASLXJC-UHFFFAOYSA-N[2]
SMILES CC(=0)OCCN(C)C[2]

UNII ERL2MMS8I7X

EINECS 215-827-4[2]

Physicochemical Properties

A summary of the key physical and chemical properties of 2-(Dimethylamino)ethyl acetate is
presented in Table 2. These properties are crucial for its handling, storage, and application in
various experimental settings.

Table 2: Physicochemical Properties of 2-(Dimethylamino)ethyl acetate
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Property Value Reference
Appearance Colorless to light yellow liquid [3]

Boiling Point 152 °C [4][5]

Flash Point 54 °C [4][5]

Purity >98.0% (GC) [3]
Refractive Index 1.42 [1]

Specific Gravity 0.93 [1]

pKa (predicted) 8.56 £ 0.28

Synthesis and Manufacturing

While a specific, detailed experimental protocol for the synthesis of 2-(Dimethylamino)ethyl
acetate is not readily available in the searched literature, a general and plausible synthetic
route can be inferred from standard esterification reactions and protocols for similar
compounds. The most common method for synthesizing esters is the Fischer esterification of a
carboxylic acid with an alcohol in the presence of an acid catalyst. Alternatively,
transesterification or reaction of an alcohol with an acid chloride or anhydride are also viable
methods.

A probable synthesis workflow for 2-(Dimethylamino)ethyl acetate would involve the reaction
of 2-(Dimethylamino)ethanol with acetic anhydride or acetyl chloride.
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General Synthesis Workflow for 2-(Dimethylamino)ethyl Acetate

RIS, Inert Solvent
- 2-(Dimethylamino)ethanol . .
- Acetic ,(Anhydric)ile or Ac)etyl Chloride (e.g., Dichloromethane, Diethyl ether)

~.

Reaction Vessel
(Stirring, Controlled Temperature)

'

Quenching
(e.g., with water or a mild base)

l

Liquid-Liquid Extraction

y

Drying of Organic Phase
(e.g., with MgSO4 or Na2S04)

l

Purification
(Distillation or Chromatography)

2-(Dimethylamino)ethyl acetate
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Cholinergic Signaling Pathway
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Workflow for Determining Hydrolysis Kinetics

Prepare solutions:
- 2-(Dimethylamino)ethyl acetate
- NaOH (known concentration)

y

Mix reactants in a thermostated vessel

y

Withdraw aliquots at specific time intervals

y

Quench the reaction
(e.g., with a known amount of acid)

y

Back-titrate the unreacted acid/base

y

Calculate reactant concentration over time
and determine the rate constant

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-(Dimethylamino)ethyl
Acetate and its Synonyms]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b072161#synonyms-for-2-dimethylamino-ethyl-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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